Phosphorus anion

• Molecular Formula: P-
• Molecular Weight: 30.973762 g/mol
• IUPAC Name: phosphorus(1-)
• InChI: InChI=1S/P/q-1
• InChI Key: FFZANLXOAFSSGC-UHFFFAOYSA-N
• Canonical SMILES: [P-]

Description

Phosphide(1-) is a member of monoatomic phosphorus and a monoatomic monoanion.

Scientific Research Applications

Soil Phosphorus Research

• Advanced methods are being used in soil phosphorus research, including spectroscopic and spectrometric P speciation methods, to understand soil P reactions. These techniques help in selecting suitable methods for soil P analysis (Kruse et al., 2015).

Chemical Synthesis

• Phosphate has been converted into bis(trichlorosilyl)phosphide anion, a useful anion in chemical synthesis, providing a less energy-intensive strategy for creating organophosphorus compounds, including drugs (Protasiewicz, 2018).

Plant Phosphorus Acquisition

• Organic anions released by roots in response to low phosphorus availability play a crucial role in mobilizing less-available soil P, enhancing plant P acquisition. This has significant implications for sustainable food production (Wang & Lambers, 2019).

Electrodialysis and Wastewater Treatment

• Phosphorus transport through anion-exchange membranes in electrodialysis is a promising method for extracting phosphates from wastewater, aiding in the production of mineral fertilizers (Rybalkina et al., 2019).

Biomedical Applications

• Black phosphorus, a form of phosphorus, shows excellent biocompatibility and is used in biomedical applications such as photothermal therapy, drug delivery, and bioimaging (Luo et al., 2019).

Electronics and Optoelectronics

• Black phosphorus and phosphorene, its single atomic layer form, have potential in electronic and optoelectronic applications due to their unique physical and transport properties (Liu et al., 2014).

Sensing Applications

• Black phosphorus is being explored for its potential in sensing applications, including energy, photo-thermal devices, and optoelectronics, though challenges remain in enhancing its pragmatic ability (Irshad et al., 2018).

Battery Technology

• Phosphorus anodes in Li-ion batteries exhibit one of the highest capacities for Li storage. Research is focused on improving electrode cycle performance by studying the impact of binders, carbons, and solvents (Nitta et al., 2016).